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Compound of Interest

Compound Name: (R)-tert-OMe-byakangelicin
Cat. No.: B15585513
Get Quote

(R)-tert-OMe-byakangelicin, a furanocoumarin derivative, presents a molecule of interest for
researchers in natural product chemistry and drug development. While specific, publicly
available spectroscopic data for this exact compound is limited, this guide provides a
comprehensive overview of the expected spectroscopic characteristics based on its chemical
structure and the general features of the furanocoumarin class. Furthermore, it outlines
detailed experimental protocols for acquiring Nuclear Magnetic Resonance (NMR), Mass
Spectrometry (MS), and Infrared (IR) data, essential for the structural elucidation and
verification of this and similar molecules.

Chemical Structure

(R)-tert-OMe-byakangelicin

o IUPAC Name: 9-[(2R)-2-hydroxy-3-methoxy-3-methylbutoxy]-4-methoxyfuro[3,2-g]chromen-
7-one

e Molecular Formula: CisH2007

e Molecular Weight: 348.35 g/mol
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Predicted Spectroscopic Data

The following tables summarize the expected spectroscopic data for (R)-tert-OMe-
byakangelicin based on its functional groups and the known spectral characteristics of
furanocoumarins.

Table 1: Predicted *H NMR Data
Chemical Shift (5, o .
Multiplicity Number of Protons  Assignment

ppm)
~7.6-7.8 d 1H H-5
~7.0-7.2 d 1H H-6
~6.2-6.4 d 1H H-3' (furan)
~7.6-7.8 d 1H H-2' (furan)
~4.0-4.2 S 3H 4-OCHs
~4.2-4.4 m 1H H-2"
~3.6-3.8 m 2H H-1"
~3.3 S 3H 3"-OCHs
~2.5-3.0 brs 1H 2"-OH

2 X CHs (gem-
~1.2-1.4 s 6H _

dimethyl)

Note: Chemical shifts are predictions and may vary depending on the solvent and experimental
conditions.

Table 2: Predicted *C NMR Data

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b15585513/docs?utm_src=pdf-body#spectroscopic-characterization-of-r-tert-ome-byakangelicin-a-technical-guide
https://www.benchchem.com/product/b15585513/docs?utm_src=pdf-body#spectroscopic-characterization-of-r-tert-ome-byakangelicin-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15585513?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Chemical Shift (6, ppm) Carbon Type Assighment
~160-162 Quaternary C-7 (lactone C=0)
~145-150 Quaternary C-2,C-9
~110-115 Methine C-3,C-5
~105-110 Methine C-6

~140-145 Quaternary C-4a, C-8a
~115-120 Quaternary C-4

~100-105 Methine C-2'

~70-75 Methine c-2"

~75-80 Quaternary c-3"

~70-75 Methylene c-1"

~60-65 Methyl 4-OCHs

~50-55 Methyl 3"-OCHs

~20-25 Methyl 2 x CHs (gem-dimethyl)

Note: These are approximate chemical shifts based on known data for similar furanocoumarin

structures.

Table 3: Predicted Mass Spectrometry (MS) Data

miz lon Type Predicted Fragmentation
348.12 [M]* Molecular lon

333.10 [M-CHs]* Loss of a methyl group
317.09 [M-OCHs]* Loss of a methoxy group
289.09 [M-C3H70]* Loss of the tert-butoxy group
203.04 [M-C7H1303]* Cleavage of the side chain
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Note: Fragmentation patterns can be complex and are dependent on the ionization technique
used.

Table 4: Predicted Infrared (IR) Spectroscopy Data

Functional Group

Wavenumber (cm~?) Intensity .

Assignment
~3400-3500 Broad O-H stretch (alcohol)

) C-H stretch (aromatic and

~2950-3000 Medium , _

aliphatic)
~1720-1740 Strong C=0 stretch (lactone)
~1600-1620 Medium C=C stretch (aromatic)
~1100-1300 Strong C-O stretch (ether and alcohol)

Experimental Protocols

The following are detailed, generalized methodologies for obtaining the spectroscopic data for
a furanocoumarin like (R)-tert-OMe-byakangelicin.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e Sample Preparation:

o Dissolve approximately 5-10 mg of the purified compound in 0.5-0.7 mL of a deuterated
solvent (e.g., CDClz, DMSO-ds, or MeOD). The choice of solvent is critical and should be
one in which the compound is highly soluble and does not have overlapping signals with
the analyte.

o Transfer the solution to a 5 mm NMR tube.
¢ Instrumentation:

o A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband
probe.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b15585513/docs?utm_src=pdf-body#spectroscopic-characterization-of-r-tert-ome-byakangelicin-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15585513?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

'H NMR Acquisition:
o Tune and shim the instrument to optimize the magnetic field homogeneity.

o Acquire a standard one-dimensional *H NMR spectrum. Typical parameters include a 30-
45° pulse angle, a spectral width of 12-16 ppm, a relaxation delay of 1-2 seconds, and a
sufficient number of scans to achieve a good signal-to-noise ratio (typically 16-64 scans).

13C NMR Acquisition:

o Acquire a proton-decoupled 13C NMR spectrum. Typical parameters include a 30-45°
pulse angle, a spectral width of 200-240 ppm, a relaxation delay of 2-5 seconds, and a
larger number of scans (typically 1024 or more) due to the lower natural abundance and
sensitivity of the 13C nucleus.

2D NMR Experiments (for full structural elucidation):
o COSY (Correlation Spectroscopy): To establish *H-1H spin-spin coupling networks.

o HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded *H and
13C atoms.

o HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond)
correlations between *H and 13C atoms, which is crucial for connecting different fragments
of the molecule.

o NOESY (Nuclear Overhauser Effect Spectroscopy): To determine the spatial proximity of
protons, which can help in establishing the stereochemistry.

Data Processing:

o Apply Fourier transformation, phase correction, and baseline correction to the acquired
Free Induction Decays (FIDs).

o Reference the chemical shifts to the residual solvent peak or an internal standard (e.g.,
tetramethylsilane, TMS).
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Mass Spectrometry (MS)

Sample Preparation:

o Prepare a dilute solution of the compound (typically 1-10 pg/mL) in a suitable solvent (e.g.,
methanol, acetonitrile, or a mixture with water). The solvent should be compatible with the
chosen ionization method.

Instrumentation:

o A high-resolution mass spectrometer (e.g., Time-of-Flight (TOF), Orbitrap, or Fourier
Transform lon Cyclotron Resonance (FT-ICR)) is preferred for accurate mass
measurements to determine the elemental composition.

lonization:

o Electrospray lonization (ESI): A soft ionization technique suitable for polar and thermally
labile molecules. The sample solution is sprayed through a high-voltage capillary to create
charged droplets, from which ions are desolvated.

o Atmospheric Pressure Chemical lonization (APCI): Suitable for less polar compounds. The
sample is vaporized and then ionized by corona discharge.

Data Acquisition:
o Acquire a full scan mass spectrum to determine the molecular weight of the compound.

o Perform tandem MS (MS/MS) experiments to induce fragmentation of the molecular ion.
This is achieved by isolating the ion of interest and subjecting it to collision-induced
dissociation (CID) to obtain structural information from the fragment ions.

Data Analysis:

o Determine the accurate mass of the molecular ion and use it to calculate the elemental
formula.

o Analyze the fragmentation pattern in the MS/MS spectrum to deduce the structure of the
molecule.
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Infrared (IR) Spectroscopy

e Sample Preparation:

o KBr Pellet: Grind a small amount of the solid sample (1-2 mg) with anhydrous potassium
bromide (KBr, ~100 mg) using an agate mortar and pestle until a fine, homogeneous
powder is obtained. Press the powder into a thin, transparent pellet using a hydraulic

press.

o Thin Film: If the sample is a non-volatile oil or can be dissolved in a volatile solvent, a thin
film can be cast onto a salt plate (e.g., NaCl or KBr).

o Attenuated Total Reflectance (ATR): Place a small amount of the solid or liquid sample
directly onto the ATR crystal. This is a rapid and often preferred method.

e Instrumentation:
o A Fourier Transform Infrared (FTIR) spectrometer.
o Data Acquisition:

o Record a background spectrum of the empty sample compartment (or the clean ATR
crystal).

o Place the prepared sample in the spectrometer's sample holder.

o Acquire the sample spectrum over the mid-IR range (typically 4000-400 cm~1). A sufficient
number of scans (e.g., 16-32) should be co-added to obtain a good quality spectrum.

o Data Analysis:
o The background spectrum is automatically subtracted from the sample spectrum.

o Identify the characteristic absorption bands and correlate them to the functional groups
present in the molecule.

Workflow for Spectroscopic Analysis
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The following diagram illustrates a general workflow for the spectroscopic analysis and
structural elucidation of a natural product like (R)-tert-OMe-byakangelicin.
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General workflow for spectroscopic analysis.

¢ To cite this document: BenchChem. [Spectroscopic Characterization of (R)-tert-OMe-
byakangelicin: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15585513/docs#spectroscopic-characterization-of-r-
tert-ome-byakangelicin-a-technical-guide]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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